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Introduction
(Rac)-SAR131675 is a potent and selective small-molecule inhibitor of the Vascular Endothelial

Growth Factor Receptor-3 (VEGFR-3) tyrosine kinase.[1][2][3][4] In preclinical cancer research,

SAR131675 has demonstrated significant antitumoral, antilymphangiogenic, and antimetastatic

activities across a range of cancer models.[2][3][4] This technical guide provides a

comprehensive overview of the mechanism of action, experimental data, and methodologies

related to the use of (Rac)-SAR131675 in cancer research. Notably, the development of

SAR131675 was discontinued during preclinical stages due to adverse metabolic effects.[1]

Mechanism of Action
SAR131675 selectively targets the ATP-binding site of the VEGFR-3 tyrosine kinase, inhibiting

its autophosphorylation and downstream signaling.[2][3][4] VEGFR-3, activated by its ligands

VEGF-C and VEGF-D, is a key regulator of lymphangiogenesis, the formation of new lymphatic

vessels.[3][5][6] By inhibiting VEGFR-3, SAR131675 effectively suppresses the proliferation

and migration of lymphatic endothelial cells.[2][3] The signaling cascade affected by

SAR131675 in cancer cells also involves the inhibition of the ERK1/2 and AKT pathways.[7]
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Furthermore, SAR131675 has been shown to reduce the infiltration of tumor-associated

macrophages (TAMs), which are known to express VEGFR-3 and contribute to tumor

progression and metastasis.[2][3][4]

Signaling Pathway
The following diagram illustrates the targeted signaling pathway of SAR131675.
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Caption: Targeted VEGFR-3 signaling pathway inhibited by (Rac)-SAR131675.
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Quantitative Data
In Vitro Activity

Target/Assay Cell Line/System IC50 Reference

VEGFR-3 Tyrosine

Kinase Activity

Recombinant Human

VEGFR-3
20 nM [2][3][4][8]

VEGFR-3 Tyrosine

Kinase Activity
Cell-free assay 23 nM [1]

VEGFR-3

Autophosphorylation
HEK cells 45 nM [2][3][4][8]

VEGFC/VEGFD-

induced Proliferation

Primary Human

Lymphatic Cells
~20 nM [2][3][4][8]

VEGFC-induced

Migration

Human Lymphatic

Microvascular

Endothelial Cells

(HLMVEC)

< 30 nM [2]

VEGFA-induced

Migration

Human Lymphatic

Microvascular

Endothelial Cells

(HLMVEC)

~100 nM [2]

VEGFR-2 Kinase

Activity

Recombinant Human

VEGFR-2

~200 nM (VEGFR-

3/VEGFR-2 ratio ~10)
[2][3][4]

In Vivo Antitumor Efficacy
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Cancer
Model

Treatment Dosage
Tumor
Volume
Inhibition

Metastasis
Reduction

Reference

4T1

Mammary

Carcinoma

(Orthotopic)

SAR131675

(oral)
30 mg/kg/day

24% (P <

0.05)

17% (ns) in

lungs
[2]

4T1

Mammary

Carcinoma

(Orthotopic)

SAR131675

(oral)

100

mg/kg/day

50% (P <

0.001)

28% (P <

0.05) in

lungs; 56%

(P < 0.01)

reduction of

osteopontin

in lymph

nodes

[2]

RIP1-Tag2

Pancreatic

Neuroendocri

ne Tumors

(Prevention)

SAR131675

(oral)

100

mg/kg/day

Significant

reduction in

the number of

angiogenic

islets

- [3]

RIP1-Tag2

Pancreatic

Neuroendocri

ne Tumors

(Intervention)

SAR131675

(oral)

100

mg/kg/day

Significant

reduction in

total tumor

volume

- [3]

Colorectal

Cancer Liver

Metastasis

SAR131675

(oral gavage)

120

mg/kg/day

Significant

reduction in

tumor burden

- [5]

Experimental Protocols
In Vitro VEGFR-3 Autophosphorylation Assay
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This protocol describes the general steps for assessing the inhibitory effect of SAR131675 on

VEGFR-3 autophosphorylation in a cellular context.
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Caption: Workflow for a cell-based VEGFR-3 autophosphorylation assay.

Methodology:

Cell Culture and Transfection: Human Embryonic Kidney (HEK) cells are cultured and

transfected with a mammalian expression vector encoding for human VEGFR-3.[2][3]

Compound Incubation: 24 hours post-transfection, cells are pre-incubated with varying

concentrations of SAR131675 for a specified period (e.g., 1-2 hours).

Stimulation: Cells are then stimulated with a recombinant human VEGF-C to induce VEGFR-

3 autophosphorylation.

Lysis and Protein Quantification: Following stimulation, cells are lysed, and total protein

concentrations are determined.

Western Blot Analysis: Equal amounts of protein from each sample are subjected to SDS-

PAGE and transferred to a membrane. The membrane is then probed with an antibody

specific for the phosphorylated form of VEGFR-3.

Data Analysis: The intensity of the phosphorylated VEGFR-3 bands is quantified and

normalized to a loading control. The IC50 value is calculated by plotting the percentage of

inhibition against the log concentration of SAR131675.

In Vivo 4T1 Mammary Carcinoma Model
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This protocol outlines the key steps for evaluating the antitumor and antimetastatic efficacy of

SAR131675 in an orthotopic mouse model of breast cancer.

Methodology:

Cell Implantation: 4T1 murine mammary carcinoma cells are implanted into the mammary fat

pad of female BALB/c mice.[2]

Treatment Administration: Treatment with SAR131675 or vehicle control is initiated a few

days post-implantation (e.g., day 5).[2] The compound is administered orally, once daily, at

doses of 30 and 100 mg/kg/day.[2]

Tumor Growth Monitoring: Tumor volume is measured regularly (e.g., twice a week) using

calipers.[2]

Endpoint Analysis: After a defined treatment period (e.g., 21 days), mice are euthanized.[2]

Metastasis Assessment: Lungs and lymph nodes are harvested to assess metastasis.[2] The

number of lung surface metastases is counted, and lymph nodes can be analyzed for

metastatic markers like osteopontin by ELISA.[2]

Tumor Analysis: Primary tumors can be excised for further analysis, such as

immunohistochemistry for markers of angiogenesis (CD31), lymphangiogenesis (LYVE-1),

and macrophage infiltration (F4/80).[2][3]

Vehicle for In Vivo Administration
For in vivo studies, SAR131675 can be formulated for oral administration. One described

vehicle consists of 0.6% methylcellulose and 0.5% Tween 80 in water.[5] Another formulation

involves a solution of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.[1]

Conclusion
(Rac)-SAR131675 is a valuable research tool for investigating the role of the VEGF-C/VEGF-

D/VEGFR-3 axis in tumor lymphangiogenesis and metastasis. Its high selectivity and potent in

vitro and in vivo activity make it a suitable compound for preclinical studies aimed at

understanding the therapeutic potential of targeting this pathway in various cancers. The
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provided data and protocols serve as a comprehensive resource for researchers utilizing

SAR131675 in their cancer research models.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.
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